N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide

• IUPAC Name: N-ethyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-3-20(17(21)14-8-5-9-23-14)11-15-18-16(19-22-15)13-7-4-6-12(2)10-13/h4-10H,3,11H2,1-2H3
• InChI Key: IHGSBTFMNZJUAD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)C(=O)C3=CC=CS3
• Molecular Formula: C17H17N3O2S
• DSSTOX Substance ID: DTXSID801130927
• Molecular Weight: 327.4 g/mol
• CAS RN: 878432-75-8

Description

“N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and an oxadiazole ring, which is a five-membered ring with two nitrogen atoms and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and oxadiazole rings would likely play a significant role in its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties would be determined by the compound’s molecular structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for compounds with known biological activity, such as drugs. Without specific literature on this compound, it’s difficult to provide information on its mechanism of action.

Safety and Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. This information is typically determined through experimental studies. Without specific literature on this compound, it’s difficult to provide information on its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, its potential biological activity, and its safety and hazards. This could involve both experimental studies and computational modeling.